Cas no 887210-08-4 (4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-2H-chromen-2-one)
887210-08-4 structure
Product Name:4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-2H-chromen-2-one
CAS No:887210-08-4
MF:C16H19NO4
MW:289.32636475563
CID:6412952
PubChem ID:16807632
Update Time:2023-12-27
4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-2H-chromen-2-one
- 4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxychromen-2-one
- 2H-1-Benzopyran-2-one, 4-[(2,6-dimethyl-4-morpholinyl)methyl]-6-hydroxy-
- SR-01000017969
- F1864-0088
- MFCD06745753
- 887210-08-4
- AKOS016328246
- SR-01000017969-1
- 4-((2,6-dimethylmorpholino)methyl)-6-hydroxy-2H-chromen-2-one
- AKOS002281879
- 4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one
-
- Inchi： 1S/C16H19NO4/c1-10-7-17(8-11(2)20-10)9-12-5-16(19)21-15-4-3-13(18)6-14(12)15/h3-6,10-11,18H,7-9H2,1-2H3
- InChI Key： YHIFKAYHFUDGLQ-UHFFFAOYSA-N
- SMILES： O1C(C)CN(CC2=CC(=O)OC3C=CC(=CC2=3)O)CC1C
Computed Properties
- Exact Mass: 289.13140809g/mol
- Monoisotopic Mass: 289.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 59Ų
Experimental Properties
- Density: 1.227±0.06 g/cm3(Predicted)
- Boiling Point: 477.6±45.0 °C(Predicted)
- pka: 9.08±0.20(Predicted)
4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1864-0088-2μmol |
4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one |
887210-08-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1864-0088-5μmol |
4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one |
887210-08-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1864-0088-10μmol |
4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one |
887210-08-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1864-0088-20μmol |
4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one |
887210-08-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1864-0088-1mg |
4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one |
887210-08-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1864-0088-2mg |
4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one |
887210-08-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1864-0088-3mg |
4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one |
887210-08-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1864-0088-4mg |
4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one |
887210-08-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1864-0088-5mg |
4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one |
887210-08-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1864-0088-10mg |
4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one |
887210-08-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-2H-chromen-2-one Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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